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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzoic acid

Cat. No.: B125228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2,4,5-Trifluorobenzoic Acid
(2,4,5-TFBA), a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and

advanced materials.[1][2] Its significance is particularly notable in the development of modern

quinolone antibiotics, where the trifluorinated phenyl ring is a critical structural component.[3]

Chemical Structure and Formula
2,4,5-Trifluorobenzoic acid is an aromatic carboxylic acid distinguished by three fluorine

atoms substituted on the benzene ring.[3] This specific fluorination pattern confers unique

chemical properties and reactivity, making it a valuable precursor in complex organic synthesis.

[3]

Chemical Formula: C₇H₃F₃O₂[2][3][4]

SMILES:C1=C(C(=CC(=C1F)F)F)C(=O)O[4]

InChI Key:AKAMNXFLKYKFOJ-UHFFFAOYSA-N[4][5]

Caption: Chemical structure of 2,4,5-Trifluorobenzoic acid.
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The quantitative data for 2,4,5-Trifluorobenzoic acid are summarized in the table below for

ease of reference and comparison.

Property Value References

IUPAC Name 2,4,5-trifluorobenzoic acid [4]

CAS Number 446-17-3 [3][4][6]

Molecular Weight 176.09 g/mol [2][3][4]

Appearance
Off-white to light yellow

crystalline powder
[3]

Melting Point 94-96 °C [7]

Solubility

Sparingly soluble in water;

Soluble in ethanol, acetone,

dichloromethane

[8]

Acidity

It is a stronger acid than

benzoic acid due to the

electron-withdrawing effect of

the three fluorine atoms, which

stabilizes the conjugate

carboxylate anion.

[8]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2,4,5-
Trifluorobenzoic acid.
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Technique Data Highlights References

¹H NMR 400 MHz in CDCl₃ [5]

¹³C NMR
Spectrum available at

ChemicalBook.
[9]

Mass Spec (GC-MS)
m/z Top Peak: 159; 2nd

Highest: 176; 3rd Highest: 131
[4]

FTIR Spectroscopy
Instrument: Bruker Tensor 27

FT-IR; Technique: KBr disc
[4]

Raman Spectroscopy

Instrument: Bruker MultiRAM

Stand Alone FT-Raman

Spectrometer

[4]

Experimental Protocols
A. Synthesis of 2,4,5-Trifluorobenzoic Acid

A common industrial synthesis route for 2,4,5-TFBA starts from tetrachlorophthalic anhydride

and proceeds through hydrolysis, fluorination, and decarboxylation steps.[1] The traditional

production method involves five steps: contraction, fluorination, hydrolysis, alkali solution, and

acid-analyzed decarboxylation.[10]

Illustrative Decarboxylation Protocol: This protocol details the final stage of synthesis to yield

the pure product.

Reaction Setup: The crude product from the preceding fluorination and hydrolysis steps is

placed in a round-bottomed flask equipped with a condenser and magnetic stirrer.

Heating: The reaction mixture is stirred at 149 °C for 28 hours.[1]

Work-up: The flask is cooled to room temperature. The contents are then poured into 400 mL

of water.[1]

Extraction: The aqueous mixture is extracted with ethyl acetate (4 x 100 mL).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://m.chemicalbook.com/SpectrumEN_446-17-3_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_446-17-3_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trifluorobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trifluorobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trifluorobenzoic-acid
https://www.benchchem.com/product/b125228?utm_src=pdf-body
https://www.americanlaboratory.com/914-Application-Notes/173580-Application-of-HPLC-in-the-Synthesis-of-2-4-5-Trifluorobenzoic-Acid/
https://wap.guidechem.com/question/how-to-synthesize-and-apply-3--id149175.html
https://www.americanlaboratory.com/914-Application-Notes/173580-Application-of-HPLC-in-the-Synthesis-of-2-4-5-Trifluorobenzoic-Acid/
https://www.americanlaboratory.com/914-Application-Notes/173580-Application-of-HPLC-in-the-Synthesis-of-2-4-5-Trifluorobenzoic-Acid/
https://www.americanlaboratory.com/914-Application-Notes/173580-Application-of-HPLC-in-the-Synthesis-of-2-4-5-Trifluorobenzoic-Acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washing & Drying: The combined organic extracts are washed with water (2 x 100 mL), dried

over magnesium sulfate, and then filtered.[1]

Isolation: The solvent is removed by evaporation in vacuo to yield the crude product.[1]

Purification: The final pure product (mp 101–102 °C) is obtained via column chromatography

on silica gel, achieving a yield of 96.3%.[1] The product's identity is confirmed using ¹H NMR

and GC/MS.[1]

Tetrachlorophthalic
Anhydride

Hydrolysis
3,4,6-Trichlorophthalic

Acid
Amidation &
Fluorination

3,4,6-Trifluorophthalic
Acid

Decarboxylation
(149°C, 28h)

Extraction & Purification
(Column Chromatography)

Pure 2,4,5-Trifluorobenzoic
Acid

Click to download full resolution via product page

Caption: Synthesis workflow for 2,4,5-Trifluorobenzoic acid.

B. Analytical Protocol: HPLC Monitoring

High-Performance Liquid Chromatography (HPLC) is an effective method for monitoring the

progress of the synthesis reaction.[1]

Instrumentation: HPLC system with UV detection.

Mobile Phase Options:

Acetonitrile : Water : Trifluoroacetic Acid (40:60:2)[1]

Acetonitrile : 0.1% Citric Acid aqueous solution (55:45)[1]

Detection: The detection wavelength is set to 272 nm.[1]

Application: This method can be used to accurately quantify the intermediates and the final

product, helping to determine the optimal reaction time.[1]
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Applications in Drug Development and Other
Industries
2,4,5-Trifluorobenzoic acid is a crucial building block in several high-value applications.

Pharmaceuticals: It is a primary precursor for the synthesis of quinolone antibiotics, a class

of broad-spectrum antibacterial drugs.[3] The fluorine atoms can enhance pharmacokinetic

properties such as bioavailability, metabolic stability, and target affinity.[11]

Agrochemicals: The compound is used in formulating effective herbicides and fungicides.[2]

Material Science: It serves as an intermediate in the development of specialized liquid

crystals and advanced polymers that require high thermal and chemical resistance.[2][3]

Safety and Handling
GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[4]

Personal Protective Equipment (PPE): Recommended PPE includes a dust mask (type

N95), eyeshields, and gloves.

Storage: Store at room temperature.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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